Cas no 2227910-48-5 ((2S)-2-amino-2-{3H-1,2,3triazolo4,5-bpyridin-6-yl}ethan-1-ol)

• Product Name: (2S)-2-amino-2-{3H-1,2,3triazolo4,5-bpyridin-6-yl}ethan-1-ol
• CAS No: 2227910-48-5
• MF: C₇H₉N₅O
• MW: 179.179260015488
• CID: 6283608
• PubChem ID: 165759205
• Update Time: 2025-05-23

(2S)-2-amino-2-{3H-1,2,3triazolo4,5-bpyridin-6-yl}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-2-amino-2-{3H-1,2,3triazolo4,5-bpyridin-6-yl}ethan-1-ol
• (2S)-2-amino-2-{3H-[1,2,3]triazolo[4,5-b]pyridin-6-yl}ethan-1-ol
• EN300-1731090
• 2227910-48-5

• Inchi： 1S/C7H9N5O/c8-5(3-13)4-1-6-7(9-2-4)11-12-10-6/h1-2,5,13H,3,8H2,(H,9,10,11,12)/t5-/m1/s1
• InChI Key： MZMNKZWINHCRIA-RXMQYKEDSA-N
• SMILES： OC[C@H](C1C=NC2C(C=1)=NNN=2)N

Computed Properties

• Exact Mass: 179.08070993g/mol
• Monoisotopic Mass: 179.08070993g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 101Ų

Additional information on (2S)-2-amino-2-{3H-1,2,3triazolo4,5-bpyridin-6-yl}ethan-1-ol

Comprehensive Overview of (2S)-2-amino-2-{3H-1,2,3-triazolo[4,5-b]pyridin-6-yl}ethan-1-ol (CAS No. 2227910-48-5)

The compound (2S)-2-amino-2-{3H-1,2,3-triazolo[4,5-b]pyridin-6-yl}ethan-1-ol (CAS No. 2227910-48-5) is a chiral amino alcohol derivative featuring a fused triazolopyridine core. This structurally unique molecule has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug discovery and development. The presence of both amino and hydroxyl functional groups, along with the heterocyclic system, makes it a versatile building block for designing novel therapeutic agents.

In recent years, the demand for chiral synthons like (2S)-2-amino-2-{3H-1,2,3-triazolo[4,5-b]pyridin-6-yl}ethan-1-ol has surged, driven by the growing emphasis on enantioselective synthesis in medicinal chemistry. Researchers are particularly interested in its role as a precursor for kinase inhibitors and GPCR-targeted drugs, which are hot topics in oncology and neurology. The compound’s triazolopyridine moiety is known to enhance binding affinity to biological targets, making it valuable for structure-activity relationship (SAR) studies.

The synthesis of CAS No. 2227910-48-5 typically involves multi-step organic transformations, including asymmetric hydrogenation or enzymatic resolution to achieve the desired (2S)-stereochemistry. Its physicochemical properties, such as solubility and stability, have been optimized for compatibility with high-throughput screening (HTS) platforms. This adaptability aligns with the pharmaceutical industry’s shift toward fragment-based drug design (FBDD), where small molecular fragments are used to construct lead compounds.

From a drug metabolism perspective, (2S)-2-amino-2-{3H-1,2,3-triazolo[4,5-b]pyridin-6-yl}ethan-1-ol exhibits favorable pharmacokinetic profiles in preclinical studies. Its logP and polar surface area (PSA) values suggest moderate blood-brain barrier permeability, sparking interest in central nervous system (CNS) drug development. Additionally, the compound’s hydrogen-bonding capacity makes it a candidate for crystallography-assisted ligand optimization.

Beyond therapeutics, CAS No. 2227910-48-5 is explored in chemical biology for probing enzyme mechanisms and protein-ligand interactions. Its fluorescence properties, attributed to the triazolopyridine scaffold, enable applications in biomolecular imaging. This dual functionality addresses the rising demand for theranostic agents—molecules combining diagnostic and therapeutic capabilities—a trending focus in precision medicine.

In summary, (2S)-2-amino-2-{3H-1,2,3-triazolo[4,5-b]pyridin-6-yl}ethan-1-ol represents a cutting-edge chemical entity with broad interdisciplinary relevance. Its integration into AI-driven drug discovery pipelines and green chemistry initiatives further underscores its potential. As research advances, this compound is poised to contribute to breakthroughs in personalized medicine and targeted therapy, answering pressing questions in modern biomedical science.